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Compound of Interest

Compound Name:
4-(3-Fluoro-5-

methylphenoxy)piperidine

Cat. No.: B12066363

Get Quote

Executive Summary
4-(3-Fluoro-5-methylphenoxy)piperidine (CAS: 2228492-98-4) is a secondary amine building

block characterized by a piperidine ring ether-linked to a meta-substituted phenyl ring. In drug

discovery, this scaffold serves as a "privileged structure" for G-protein coupled receptor

(GPCR) ligands, particularly targeting monoaminergic systems (e.g., serotonin or dopamine

receptors).

The presence of the 3-fluorine atom enhances metabolic stability by blocking oxidative

metabolism at a reactive site, while the 5-methyl group modulates lipophilicity and steric fit

within hydrophobic binding pockets. This guide provides a definitive physicochemical profile

and self-validating experimental workflows for researchers utilizing this compound.

Molecular Architecture & Electronic Profile
The molecule comprises two distinct domains: the basic piperidine headgroup and the lipophilic

phenoxy tail.
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Piperidine Ring (Basic Center): The secondary amine (

nitrogen) acts as the primary ionization center. At physiological pH (7.4), this nitrogen is
predominantly protonated (

), facilitating electrostatic interactions with aspartate residues in receptor binding sites.

Phenoxy Linker: The ether oxygen introduces a kink in the molecular geometry and acts as a

weak hydrogen bond acceptor.

3-Fluoro-5-methyl Substitution:

Fluorine (

): Exerts an inductive electron-withdrawing effect ($ -I $), slightly reducing the electron
density of the aromatic ring. This increases the acidity of the aromatic protons, potentially
influencing

stacking interactions.

Methyl (

): Provides weak electron donation and increases lipophilicity (

value).

Core Physicochemical Data
Table 1: Calculated and Predicted Properties
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Property Value Rationale/Method

IUPAC Name
4-(3-Fluoro-5-

methylphenoxy)piperidine
Systematic nomenclature

CAS Number 2228492-98-4 Registry Identifier

Molecular Formula Stoichiometry

Molecular Weight 209.26 g/mol Monoisotopic Mass

cLogP 2.8 ± 0.4
Predicted lipophilicity (Free

Base)

pKa (Basic) 10.6 ± 0.5
Piperidine NH (Predicted via

Hammett)

TPSA 21.26 Å²
Polar Surface Area (Ether O +

Amine NH)

H-Bond Donors 1 Secondary Amine (NH)

H-Bond Acceptors 2 Ether Oxygen, Amine Nitrogen

Rotatable Bonds 2 Ether linkage flexibility

Synthesis & Purification Logic
The synthesis of 4-aryloxypiperidines typically follows one of two primary pathways:

Nucleophilic Aromatic Substitution (

) or the Mitsunobu Reaction. The choice depends on the electronics of the phenol. Since the 3-
fluoro-5-methyl phenol is not strongly electron-deficient, the

route is less favorable unless forcing conditions are used. The Mitsunobu Reaction is the
preferred high-fidelity route.

Synthesis Workflow Diagram
The following diagram illustrates the decision logic and reaction flow for synthesizing this

scaffold.
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Starting Materials:
N-Boc-4-Hydroxypiperidine

+
3-Fluoro-5-methylphenol

Route Selection

Mitsunobu Coupling
(DIAD, PPh3, THF)Preferred (Electron Neutral Phenol)

SNAr Coupling
(NaH, DMF, Heat)

Difficult (Requires EWG)

N-Boc Deprotection
(TFA/DCM or HCl/Dioxane)

Intermediate: N-Boc Ether Final Product:
4-(3-Fluoro-5-methylphenoxy)piperidine

Salt Formation

Click to download full resolution via product page

Figure 1: Synthetic logic flow comparing Mitsunobu and SNAr pathways. The Mitsunobu route

is prioritized for electron-neutral or electron-rich phenols.

Protocol: Mitsunobu Coupling (Standardized)
Reagents: Dissolve N-Boc-4-hydroxypiperidine (1.0 eq), 3-fluoro-5-methylphenol (1.1 eq),

and Triphenylphosphine (

, 1.2 eq) in anhydrous THF under

.

Addition: Cool to 0°C. Add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise.

Reaction: Stir at room temperature for 12–16 hours. Monitor by TLC/LC-MS.

Deprotection: Treat the purified intermediate with 4M HCl in dioxane to yield the

hydrochloride salt.

Solubility & Stability Profiling
Understanding the solubility profile is critical for assay development. As a secondary amine, the

compound exhibits pH-dependent solubility.

Solubility Profile
Free Base: Low aqueous solubility; soluble in organic solvents (DMSO, Methanol, DCM).

Hydrochloride Salt: High aqueous solubility (>10 mg/mL); suitable for biological buffers.
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Protocol: Equilibrium Solubility Determination (Shake-
Flask)
This protocol ensures accurate solubility data, essential for formulating dosing vehicles.

Reagents: PBS (pH 7.4), 0.1M HCl, DMSO.

Preparation: Weigh 5 mg of the test compound into three separate glass vials.

Solvent Addition:

Vial A: Add 500 µL PBS (pH 7.4).

Vial B: Add 500 µL 0.1M HCl.

Vial C: Add 500 µL DMSO (Control).

Equilibration: Shake vials at 25°C for 24 hours at 300 rpm.

Filtration: Filter supernatants using a 0.45 µm PVDF syringe filter to remove undissolved

solids.

Quantification: Analyze filtrate via HPLC-UV (254 nm). Calculate concentration using a

calibration curve derived from the DMSO stock.

Self-Validation Check: The DMSO sample must show 100% recovery. If PBS solubility is

<5 µg/mL, re-run using a kinetic solubility protocol (nephelometry).

Analytical Characterization
To certify the identity and purity of the compound, the following diagnostic signals must be

observed.

1H NMR Diagnostics (400 MHz, DMSO-d6)
Aromatic Region (6.5 – 7.2 ppm): Look for 3 distinct protons corresponding to the 3,5-

substituted ring. The coupling constants (
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) will reveal the meta-relationships.

Ether Methine (4.4 – 4.6 ppm): A multiplet (

) corresponding to the piperidine C4-H. This shift confirms the formation of the ether linkage.

Piperidine Ring:

-protons (adjacent to N): ~3.0 – 3.3 ppm (deshielded).

-protons: ~1.5 – 2.0 ppm.

Methyl Group: Singlet at ~2.3 ppm.

LC-MS Conditions[2]
Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 µm).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

Gradient: 5% to 95% B over 5 minutes.

Detection: ESI+ (Positive Mode). Expect

.

Handling & Safety (E-E-A-T)
While specific toxicology data for this exact CAS may be limited, properties are inferred from

the structural class (fluorinated piperidines).

Hazard Classification: Irritant (Skin/Eye).

Handling: Use within a chemical fume hood.[1] Wear nitrile gloves and safety glasses.

Storage:

Free Base: Store at -20°C under inert gas (prone to oxidation/carbonate formation).

HCl Salt: Store at room temperature, desiccated. Hygroscopic.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL02709AE&productDescription=4-METHYLPIPERIDINE+98%2B%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12066363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioanalytical Workflow Diagram
The following diagram outlines the logical flow for processing this compound in a biological

assay context.

Biological Sample
(Plasma/Microsomes)

Protein Precipitation
(Acetonitrile + IS)

Quench

Centrifugation
(4000g, 10 min)

Supernatant Injection

LC-MS/MS Analysis
(MRM Mode)
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(CLint, t1/2)

Quantification
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Figure 2: Standardized bioanalytical workflow for pharmacokinetic profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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